Cas no 1004643-70-2 (1-ethyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-ethyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1004643-70-2
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• MDL: MFCD04970207
• CID: 2621356
• PubChem ID: 7017780
• Update Time: 2025-10-28

1-ethyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS B021151
• ART-CHEM-BB B021151
• 1-Ethyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid
• 1-ETHYL-5-TRIFLUOROMETHYL-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-ethyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
• BJLMBVOXZSMLJE-UHFFFAOYSA-N
• MFCD04970207
• AKOS000310506
• Z1245633784
• STK312511
• DTXSID501194976
• SCHEMBL10203515
• DB-162600
• EQB64370
• FS-1848
• 1004643-70-2
• G55093
• EN300-83729
• 1H-Pyrazole-3-carboxylic acid, 1-ethyl-5-(trifluoromethyl)-
• 1-ethyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylicacid
• CS-0034155
• BBL038759

• MDL： MFCD04970207
• Inchi： 1S/C7H7F3N2O2/c1-2-12-5(7(8,9)10)3-4(11-12)6(13)14/h3H,2H2,1H3,(H,13,14)
• InChI Key： BJLMBVOXZSMLJE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NN1CC)(F)F

Computed Properties

• Exact Mass: 208.045962g/mol
• Monoisotopic Mass: 208.045962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.14g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-ethyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-ethyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1004643-70-2)

1-ethyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1004643-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring an ethyl group at the 1-position and a trifluoromethyl group at the 5-position of the pyrazole ring. The presence of the carboxylic acid moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound’s CAS number 1004643-70-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its structural features, particularly the trifluoromethyl group, contribute to its lipophilicity and metabolic stability, properties highly sought after in drug discovery. Recent studies highlight its potential as a building block for bioactive molecules, especially in the development of kinase inhibitors and antimicrobial agents.

In the context of green chemistry and sustainable synthesis, 1-ethyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid has been explored for its compatibility with eco-friendly catalytic systems. Researchers are increasingly focusing on microwave-assisted synthesis and flow chemistry techniques to optimize its production, addressing growing demand while minimizing environmental impact. These advancements align with global trends toward green manufacturing and reduced carbon footprints in chemical industries.

The compound’s applications extend to material science, where its derivatives are investigated for organic electronic materials due to their electron-withdrawing properties. This versatility has sparked interest in high-performance polymers and semiconductor additives, particularly in the development of flexible electronics and OLED technologies. Such interdisciplinary relevance underscores its importance in both academic and industrial settings.

From a commercial perspective, CAS 1004643-70-2 is often searched alongside terms like "pyrazole carboxylic acid suppliers", "trifluoromethyl pyrazole synthesis", and "custom synthesis of heterocyclic compounds". These queries reflect the compound’s niche yet growing market in fine chemicals. Analytical methods such as HPLC purity testing and NMR characterization are frequently discussed in technical datasheets, ensuring quality control for end-users.

Ongoing research into structure-activity relationships (SAR) continues to reveal new facets of this molecule’s potential. For instance, its role in modulating enzyme inhibition pathways has been explored in neurodegenerative disease models, tapping into the burgeoning field of precision medicine. Such developments position 1-ethyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid as a compound of enduring scientific and commercial value.